Cas no 2319809-46-4 (1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole)

• Product Name: 1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole
• CAS No: 2319809-46-4
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5338499
• Update Time: 2025-05-18

1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• (4-phenyloxan-4-yl)-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• 1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole

• Inchi： 1S/C18H22N4O2/c23-17(21-10-15(11-21)12-22-14-19-13-20-22)18(6-8-24-9-7-18)16-4-2-1-3-5-16/h1-5,13-15H,6-12H2
• InChI Key： CFMYJVXKYUKKRE-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CC1)C(N1CC(CN2C=NC=N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2

Additional information on 1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole

1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole: A Comprehensive Overview

The compound 1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole, identified by the CAS number 2319809-46-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of an azetidine ring, a triazole moiety, and a phenyl-substituted oxane group, making it a unique compound for research and development purposes.

The synthesis of this compound involves a multi-step process that typically includes the formation of the azetidine ring followed by the introduction of the triazole group and the phenyl oxane substituent. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The incorporation of the triazole group is particularly noteworthy as it enhances the molecule's stability and reactivity, making it suitable for applications in drug delivery systems and catalytic processes.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The triazole moiety has been shown to exhibit excellent biocompatibility and can serve as a platform for attaching bioactive molecules. Additionally, the phenyl oxane group provides hydrophobicity, which can be advantageous in targeting specific tissues or cells within the body. Recent studies have demonstrated that this compound can act as a carrier for anti-cancer drugs, enhancing their solubility and bioavailability.

In terms of chemical properties, this compound exhibits a high degree of thermal stability and is resistant to hydrolysis under mild conditions. These characteristics make it ideal for use in industrial processes where stability is critical. Furthermore, the azetidine ring contributes to the molecule's flexibility, allowing it to adopt various conformations that can be exploited in supramolecular chemistry.

From an environmental perspective, researchers have been exploring the biodegradability of this compound to ensure its safe use in pharmaceutical formulations. Initial findings suggest that under aerobic conditions, the compound undergoes gradual degradation without releasing harmful byproducts. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 1-{1-(4-phenyloxane-4-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and favorable properties make it a valuable tool for advancing research in drug delivery systems, catalysis, and materials science. As research continues to uncover new applications for this compound, its role in shaping future technologies is expected to grow significantly.